molecular formula C13H6Cl2FNO2 B8641330 3-Chloro-5-(2-chloro-3-fluoro-5-hydroxyphenoxy)benzonitrile CAS No. 920036-42-6

3-Chloro-5-(2-chloro-3-fluoro-5-hydroxyphenoxy)benzonitrile

Cat. No.: B8641330
CAS No.: 920036-42-6
M. Wt: 298.09 g/mol
InChI Key: KIXDEBZNJJHIPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloro-5-(2-chloro-3-fluoro-5-hydroxyphenoxy)benzonitrile is a useful research compound. Its molecular formula is C13H6Cl2FNO2 and its molecular weight is 298.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

920036-42-6

Molecular Formula

C13H6Cl2FNO2

Molecular Weight

298.09 g/mol

IUPAC Name

3-chloro-5-(2-chloro-3-fluoro-5-hydroxyphenoxy)benzonitrile

InChI

InChI=1S/C13H6Cl2FNO2/c14-8-1-7(6-17)2-10(3-8)19-12-5-9(18)4-11(16)13(12)15/h1-5,18H

InChI Key

KIXDEBZNJJHIPX-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1OC2=C(C(=CC(=C2)O)F)Cl)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, 3-chloro-5-(2-chloro-3-fluoro-5-methoxyphenoxy)-benzonitrile (50-4) (9.6 g, 30.8 mmol) was diluted in CH2Cl2 (60 mL, 0.5M) and then cooled to 0° C. To this solution BBr3 (61.5 mL, 61.5 mmol, 1M in CH2Cl2) was slowly added to the reaction. The reaction mixture was allowed to slowly warm to room temperature and stir for 12 hours. It was then cooled to 0° C. and slowly quenched with water (60 mL). The aqueous layer was then extracted with methylene chloride (3×30 mL). The organic extracts were dried over sodium sulfate and concentrated. Silica gel chromatography (1%-20% EtOAc/Hexanes) gave 3-chloro-5-(2-chloro-3-fluoro-5-hydroxyphenoxy)benzonitrile (50-5) (3.2 g, 35%). LCMS (ES) m/z 298.2 (M)+.
Quantity
9.6 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
61.5 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.